Cas no 2679931-98-5 ((2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid
• CAS No: 2679931-98-5
• MF: C₁₉H₁₆ClNO₄S
• MW: 389.852643013
• CID: 5620235
• PubChem ID: 165926003
• Update Time: 2025-05-23

(2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid
• 2679931-98-5
• EN300-28302567
• (2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid

• Inchi： 1S/C19H16ClNO4S/c20-15-8-4-7-14-13(11-26-17(14)15)9-16(18(22)23)21-19(24)25-10-12-5-2-1-3-6-12/h1-8,11,16H,9-10H2,(H,21,24)(H,22,23)/t16-/m0/s1
• InChI Key： DOLMQAPJZUZJST-INIZCTEOSA-N
• SMILES： ClC1=CC=CC2=C1SC=C2C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 389.0488569g/mol
• Monoisotopic Mass: 389.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid

Compound CAS No. 2679931-98-5: (2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid

The compound CAS No. 2679931-98-5, also known as (2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiophene derivatives, which have been extensively studied due to their unique electronic properties and biological activities.

The structure of this compound is characterized by a benzothiophene ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiophene ring. The presence of a chlorine substituent at the 7-position of the benzothiophene ring introduces additional electronic effects, enhancing the compound's reactivity and stability. The propanoic acid moiety attached to the benzothiophene ring further contributes to the molecule's functional diversity, making it suitable for various chemical modifications and applications.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-cancer agents. The (2S)-configuration of this compound plays a critical role in its stereochemical properties, which are essential for its biological activity. Researchers have demonstrated that this compound exhibits potent anti-proliferative effects against various cancer cell lines, making it a promising candidate for further preclinical studies.

In addition to its biological applications, this compound has shown potential in materials science. The benzothiophene ring system is known for its ability to form stable charge-transfer complexes, which are valuable in the development of organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have enabled the incorporation of this compound into thin-film transistor (TFT) devices, demonstrating improved charge transport properties and device performance.

The synthesis of CAS No. 2679931-98-5 involves a multi-step process that combines advanced organic synthesis techniques with stereochemical control. Key steps include the preparation of the benzothiophene core, followed by selective substitution at the 7-position with chlorine and subsequent coupling with the propanoic acid moiety. The use of chiral auxiliary reagents ensures the correct stereochemistry at the (2S)-position, which is crucial for maintaining the compound's biological activity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations. These findings are particularly important for industries involved in chemical manufacturing and waste management.

In conclusion, CAS No. 2679931-98-5, or (2S)-2-{(benzyloxy)carbonylamino}-3-(7-chloro-1-benzothiophen-3-yl)propanoic acid, represents a versatile and innovative molecule with wide-ranging applications in medicine, materials science, and environmental chemistry. Its unique structural features and promising biological properties make it an attractive target for further research and development.